Cas no 2516-16-7 (4-bicyclo[2.2.2]oct-2-enylmethanol)

• Product Name: 4-bicyclo[2.2.2]oct-2-enylmethanol
• CAS No: 2516-16-7
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 913603
• PubChem ID: 301134
• Update Time: 2025-04-19

4-bicyclo[2.2.2]oct-2-enylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-bicyclo[2.2.2]oct-2-enylmethanol
• 1-(hydroxymethyl)bicyclo< 2.2.2> oct-2-ene
• 1-Bicyclo[2.2.2]octenylcarbinol
• 1-Bicyclo< 2.2.2> octenylcarbinol
• 1-Hydroxymethyl-bicyclo< 2.2.2> oct-2-en
• 1-Hydroxymethyl-bicyclo< 2.2.2> octen-(2)
• AC1L6XRH
• bicyclo[2.2.2]oct-2-en-1-ylmethanol
• NSC177418
• DTXSID70306541
• NSC-177418
• 2516-16-7
• (Bicyclo[2.2.2]oct-2-en-1-yl)methanol
• SCHEMBL11522372

• Inchi： 1S/C9H14O/c10-7-9-4-1-8(2-5-9)3-6-9/h1,4,8,10H,2-3,5-7H2
• InChI Key： DYHBRWNHRJOPPA-UHFFFAOYSA-N
• SMILES： OCC12C=CC(CC1)CC2

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.066
• Boiling Point: 216.1°C at 760 mmHg
• Flash Point: 92.7°C
• Refractive Index: 1.54
• PSA: 20.23
• LogP: 1.72510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols